Cas no 518057-63-1 (4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride)

• Product Name: 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride
• CAS No: 518057-63-1
• MF: C₆H₂BrClF₂O₂S
• MW: 291.497685909271
• MDL: MFCD03788548
• CID: 821059
• PubChem ID: 44717516
• Update Time: 2025-05-22

4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride
• 4-Bromo-3,5-difluorobenzenesulfonyl chloride
• 4-BROMO-3,5-DIFLUOROBENZENESULPHONYL CHLORIDE
• C6H2BrClF2O2S
• EN300-127744
• 4-bromo-3,5-difluoro-benzenesulfonyl chloride
• 4-Bromo-3,5-difluorobenzene-1-sulfonylchloride
• 518057-63-1
• QCESOQYTNNRNNY-UHFFFAOYSA-N
• DTXSID10660210
• 4-Bromo-3,5-difluorobenzenesulfonyl chloride, AldrichCPR
• CS-0146611
• MFCD03788548
• DB-071419
• AKOS015853548
• SY239165
• SCHEMBL1541882
• CK2505
• AS-45916
• A1-12026

• MDL： MFCD03788548
• Inchi： 1S/C6H2BrClF2O2S/c7-6-4(9)1-3(2-5(6)10)13(8,11)12/h1-2H
• InChI Key： QCESOQYTNNRNNY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1F)S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 289.86200
• Monoisotopic Mass: 289.86155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.73560

4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride

4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride (CAS No. 518057-63-1): Properties, Applications, and Market Insights

4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride (CAS No. 518057-63-1) is a highly specialized organosulfur compound with significant applications in pharmaceutical and agrochemical research. This brominated sulfonyl chloride derivative features a unique combination of halogen substituents (bromo and fluoro groups) that enhance its reactivity in various synthetic pathways. The compound's molecular formula is C₆H₂BrClF₂O₂S, with a molecular weight of 291.49 g/mol.

The growing interest in fluorinated aromatic compounds like 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride stems from their ability to modify the biological activity and metabolic stability of drug candidates. Recent studies highlight how difluorobenzene derivatives can improve drug lipophilicity and membrane permeability—key factors addressed in current drug discovery optimization trends. Researchers particularly value this compound's sulfonyl chloride group, which serves as an excellent leaving group in nucleophilic substitution reactions.

In synthetic chemistry applications, 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride demonstrates remarkable versatility. Its bromo substituent enables subsequent functionalization through cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings), while the sulfonyl chloride moiety readily forms sulfonamides—a crucial structural feature in many FDA-approved drugs. The compound's difluorinated aromatic ring contributes to enhanced metabolic stability, addressing one of the most common challenges in modern medicinal chemistry.

The global market for fluorinated building blocks like 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride has shown consistent growth, driven by increasing demand from the pharmaceutical sector. Market analysis reveals particular interest from companies developing kinase inhibitors and GPCR-targeted therapies, where fluorinated aromatic systems play a critical role. Current pricing trends reflect the compound's specialized nature, with purity grades ≥98% commanding premium positions in the fine chemicals market.

From a synthetic perspective, 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride offers several advantages over similar compounds. The strategic placement of fluorine atoms at the 3- and 5-positions creates electronic effects that facilitate selective functionalization at the 1-position. This characteristic makes it particularly valuable for constructing complex molecular architectures with precise regiocontrol—a capability highly sought after in fragment-based drug discovery approaches.

Handling and storage recommendations for 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride emphasize protection from moisture due to the reactivity of the sulfonyl chloride group. Standard practice involves storage under inert atmosphere at temperatures between 2-8°C. The compound typically appears as a white to off-white crystalline powder with good stability when properly stored, though regular purity verification is recommended for critical applications.

Recent patent literature demonstrates growing utilization of 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride in innovative therapeutic areas. Notable examples include its incorporation into proteolysis targeting chimeras (PROTACs) and covalent inhibitors—two of the most exciting developments in contemporary drug discovery. The compound's ability to serve as both a halogenated aromatic building block and a sulfonylation reagent makes it doubly valuable in these cutting-edge applications.

Analytical characterization of 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride typically involves HPLC analysis for purity assessment, complemented by 1H/13C NMR and mass spectrometry for structural confirmation. The compound's distinctive 19F NMR signature (characteristic fluorine coupling patterns) provides an additional verification tool, particularly useful in complex reaction monitoring.

Environmental and regulatory considerations for 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride reflect standard practices for organohalogen compounds. While not classified as hazardous under current major regulatory frameworks, responsible handling practices are recommended. The compound's increasing use in green chemistry applications—particularly in catalytic transformations—demonstrates how traditional halogenated intermediates can contribute to sustainable synthetic strategies when used judiciously.

The future outlook for 4-Bromo-3,5-difluorobenzene-1-sulfonyl chloride appears promising, with research interest expanding beyond traditional pharmaceutical applications. Emerging uses in materials science (particularly fluorinated polymers) and agricultural chemistry suggest diversified demand growth. Continuous process optimization efforts aim to improve the compound's accessibility while maintaining the high purity standards required by end-users in regulated industries.